N'-Phenylcyclobutanecarbohydrazide

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: N'-phenylcyclobutanecarbohydrazide
• InChI: InChI=1S/C11H14N2O/c14-11(9-5-4-6-9)13-12-10-7-2-1-3-8-10/h1-3,7-9,12H,4-6H2,(H,13,14)
• InChI Key: ODYRHSQAFTYDGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NNC2=CC=CC=C2

Description

N'-Phenylcyclobutanecarbohydrazide is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.54 mL (31.0 mmol) cyclobutanecarboxylic acid chloride were added dropwise at RT to 3.00 mL (30.2 mmol) phenylhydrazine and 4.75 mL (60.0 mmol) pyridine in 30 mL DMF. The mixture was stirred for 1 h at RT and poured onto 200 mL of a 1M hydrochloric acid solution. The precipitated solid was suction filtered, washed with 50 mL water and dried i. vac. The product was extracted with 50 mL ether and suction filtered. The solid was washed with 20 mL ether and dried in the air.